N-(1,2-dihydroacenaphthylen-5-yl)-1-methyl-5-oxopyrrolidine-3-carboxamide
Overview
Description
N-(1,2-dihydroacenaphthylen-5-yl)-1-methyl-5-oxopyrrolidine-3-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a member of the pyrrolidine class of compounds and has been shown to exhibit promising pharmacological properties.
Mechanism of Action
The exact mechanism of action of N-(1,2-dihydroacenaphthylen-5-yl)-1-methyl-5-oxopyrrolidine-3-carboxamide is not well understood. However, it is believed to act on the central nervous system by modulating the activity of various neurotransmitters such as dopamine, serotonin, and norepinephrine.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been shown to reduce inflammation and pain by inhibiting the production of pro-inflammatory cytokines. Additionally, it has been shown to modulate the activity of various neurotransmitters, resulting in its potential use as an anxiolytic and antidepressant.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(1,2-dihydroacenaphthylen-5-yl)-1-methyl-5-oxopyrrolidine-3-carboxamide in lab experiments is its potential therapeutic applications. Additionally, it has been shown to exhibit low toxicity and high selectivity for its target receptors. However, one of the main limitations is the lack of understanding of its exact mechanism of action, which can make it difficult to optimize its use in various therapeutic applications.
Future Directions
There are several future directions for the research on N-(1,2-dihydroacenaphthylen-5-yl)-1-methyl-5-oxopyrrolidine-3-carboxamide. One potential area of research is the optimization of its use as an anxiolytic and antidepressant. Additionally, further research is needed to fully understand its mechanism of action and to identify potential new therapeutic applications. Finally, the development of new synthesis methods and purification techniques can also aid in the optimization of its use in various lab experiments.
Scientific Research Applications
N-(1,2-dihydroacenaphthylen-5-yl)-1-methyl-5-oxopyrrolidine-3-carboxamide has been the subject of extensive research due to its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, analgesic, and anticonvulsant properties. Additionally, it has been investigated for its potential use in the treatment of anxiety and depression.
properties
IUPAC Name |
N-(1,2-dihydroacenaphthylen-5-yl)-1-methyl-5-oxopyrrolidine-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2O2/c1-20-10-13(9-16(20)21)18(22)19-15-8-7-12-6-5-11-3-2-4-14(15)17(11)12/h2-4,7-8,13H,5-6,9-10H2,1H3,(H,19,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QTGBONMLOVUOLO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CC(CC1=O)C(=O)NC2=CC=C3CCC4=C3C2=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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